Cas no 1782288-25-8 (1-methyl-5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1782288-25-8
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 6224169
• PubChem ID: 84119493
• Update Time: 2025-10-30

1-methyl-5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid
• 1782288-25-8
• EN300-1819502

• Inchi： 1S/C10H10N2O3/c1-6-3-4-8(15-6)9-7(10(13)14)5-11-12(9)2/h3-5H,1-2H3,(H,13,14)
• InChI Key： MPMCUMMUWINRST-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.3Ų

Additional information on 1-methyl-5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid

Exploring the Properties and Applications of 1-methyl-5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1782288-25-8)

The compound 1-methyl-5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1782288-25-8) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This pyrazole-furan hybrid derivative combines the aromatic characteristics of both pyrazole and furan rings, making it an interesting subject for researchers in medicinal chemistry, material science, and agrochemical development.

In the realm of drug discovery, this compound has shown promise as a potential pharmacophore due to its ability to interact with biological targets. The presence of both carboxylic acid and heteroaromatic moieties provides multiple sites for molecular interactions, which is particularly valuable in the design of small molecule therapeutics. Recent studies have explored its potential as a building block for anti-inflammatory agents and enzyme inhibitors, aligning with current trends in personalized medicine and targeted drug development.

The structural versatility of 1-methyl-5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid makes it equally interesting for material science applications. Researchers are investigating its potential in creating organic semiconductors and photovoltaic materials, especially given the growing demand for sustainable energy solutions. The conjugated system formed by the pyrazole and furan rings may contribute to interesting electronic properties, making it relevant to current research in organic electronics and optoelectronic devices.

From a synthetic chemistry perspective, this compound serves as an important intermediate for various organic transformations. The carboxylic acid group allows for easy derivatization through esterification, amidation, or other common reactions, while the methylfuran moiety offers additional possibilities for functionalization. This versatility makes it valuable in combinatorial chemistry and high-throughput screening approaches that are central to modern drug discovery pipelines.

In the context of green chemistry and sustainable synthesis, researchers are particularly interested in developing efficient methods for producing 1-methyl-5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid. Current efforts focus on catalyst optimization and solvent-free reactions to minimize environmental impact while maintaining high yields. These developments align with the pharmaceutical industry's growing emphasis on green synthetic routes and process intensification.

The analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These analytical methods are particularly important given the compound's potential use in pharmaceutical formulations, where strict quality control is paramount.

Looking to the future, 1-methyl-5-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid may play a role in emerging fields like bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). Its ability to serve as a linker molecule between different functional groups makes it potentially valuable in these cutting-edge therapeutic approaches that are currently revolutionizing drug development.

For researchers working with this compound, proper storage conditions and handling protocols are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be observed when working with any chemical substance. The growing body of literature on this compound suggests it will continue to be an important subject of research across multiple disciplines in the coming years.